molecular formula C15H19NOSi B8280009 2-(5-Trimethylsilanylethynyl-indol-1-yl)-ethanol CAS No. 690266-57-0

2-(5-Trimethylsilanylethynyl-indol-1-yl)-ethanol

Cat. No.: B8280009
CAS No.: 690266-57-0
M. Wt: 257.40 g/mol
InChI Key: FPMMCNPKHBUHKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(5-Trimethylsilanylethynyl-indol-1-yl)-ethanol is a useful research compound. Its molecular formula is C15H19NOSi and its molecular weight is 257.40 g/mol. The purity is usually 95%.
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Properties

CAS No.

690266-57-0

Molecular Formula

C15H19NOSi

Molecular Weight

257.40 g/mol

IUPAC Name

2-[5-(2-trimethylsilylethynyl)indol-1-yl]ethanol

InChI

InChI=1S/C15H19NOSi/c1-18(2,3)11-7-13-4-5-15-14(12-13)6-8-16(15)9-10-17/h4-6,8,12,17H,9-10H2,1-3H3

InChI Key

FPMMCNPKHBUHKQ-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)C#CC1=CC2=C(C=C1)N(C=C2)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

398 mg (2.1 mmol) CuI and 1.47 g (2.1 mmol) Pd(PPh3)2Cl2 are added to a solution, cooled to 0° C., of 30 g (104 mmol) 2-(5-iodo-indol-1-yl)-ethanol and 18 mL (125 mmol) ethynyl-trimethyl-silane in 480 mL triethylamine and 120 mL THF and stirred for 30 min at 0° C. and 2 h at RT. The mixture is evaporated down i. vac., the residue is taken up in 300 mL EtOAc, the organic phase is washed with 150 mL water and dried over Na2SO4. After the desiccant and solvent have been eliminated the residue is purified by chromatography (silica gel, gradient: cyc/EtOAc 4:1 to 2:1).
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
18 mL
Type
reactant
Reaction Step One
Quantity
480 mL
Type
solvent
Reaction Step One
Name
Quantity
120 mL
Type
solvent
Reaction Step One
Name
CuI
Quantity
398 mg
Type
catalyst
Reaction Step Two
Quantity
1.47 g
Type
catalyst
Reaction Step Two

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